5-Nitrofuran-2-acrylaldehyde
Overview
Description
5-Nitrofuran-2-acrylaldehyde is a chemical compound with the molecular formula C7H5NO4 . It has a molecular weight of 167.1189 .
Synthesis Analysis
The synthesis of 5-Nitrofuran-2-acrylaldehyde involves two synthesis methods . The reaction conditions include reflux in toluene for 6 hours under an inert atmosphere . The yield of the reaction is approximately 93% .Molecular Structure Analysis
The molecular structure of 5-Nitrofuran-2-acrylaldehyde is represented by the formula C7H5NO4 . More detailed information about its structure can be found in databases like PubChem and NIST Chemistry WebBook .Physical And Chemical Properties Analysis
5-Nitrofuran-2-acrylaldehyde has a molecular weight of 167.1189 . Its physical and chemical properties can be found in databases like PubChem and NIST Chemistry WebBook .Scientific Research Applications
Organic Synthesis and Medicinal Chemistry
Antitubercular Activity: Nitrofurans have shown promise as anti-TB agents. The development of new drugs based on this scaffold has led to candidates effective against both actively growing and latent mycobacteria .
Magnetic Properties and Anisotropy
Interestingly, the proton NMR spectra of (E)-5-nitrofuran-2-yl methylene hydrazine exhibit distinct shifts compared to 5-nitrofurfural . In CDCl3, the aromatic protons of 5-nitrofurfural are only ±0.1 ppm apart, while those of (E)-5-nitrofuran-2-yl methylene hydrazine are nearly ±1.0 ppm apart in DMSO-d6. This anomaly suggests that the hydrazone moiety in (E)-5-nitrofuran-2-yl methylene hydrazine may force the furan ring into a puckered non-aromatic conformation, leading to an induced ring current in an applied magnetic field .
Solvent Reactivity
The compound’s reactivity toward deuterated solvents is an essential consideration. Researchers have studied its behavior in various media, including methanol. Understanding solvent interactions can guide synthetic strategies and optimize reaction conditions .
Future Directions
Mechanism of Action
Target of Action
Nitrofuran derivatives are generally known to interact with various cellular components, disrupting their normal function .
Mode of Action
Nitrofuran compounds typically exert their effects through the generation of reactive oxygen species and the induction of oxidative stress, leading to dna damage .
Biochemical Pathways
Nitrofurans, in general, can interfere with various cellular processes, including DNA synthesis and repair, protein synthesis, and energy metabolism .
Pharmacokinetics
It is known that the compound is a solid at room temperature and should be stored in a freezer under -20°c . This suggests that the compound may have specific storage and handling requirements that could impact its bioavailability.
Result of Action
Nitrofurans are generally known to cause cellular damage through the generation of reactive oxygen species and the induction of oxidative stress .
Action Environment
The compound’s storage requirements suggest that temperature and atmospheric conditions could potentially impact its stability and efficacy .
properties
IUPAC Name |
(E)-3-(5-nitrofuran-2-yl)prop-2-enal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO4/c9-5-1-2-6-3-4-7(12-6)8(10)11/h1-5H/b2-1+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXWCZMGIIFEEPU-OWOJBTEDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)[N+](=O)[O-])C=CC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(OC(=C1)[N+](=O)[O-])/C=C/C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101031099 |
Source
|
| Record name | 5-Nitrofuryl-2-acrolein | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101031099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitrofuran-2-acrylaldehyde | |
CAS RN |
52661-56-0, 1874-22-2 |
Source
|
| Record name | trans-3-(5-Nitro-2-furyl)acrolein | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52661-56-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Nitrofuryl-2-acrolein | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001874222 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (E)-3-(5-Nitro-2-furyl)acrylaldehyde | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052661560 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Nitrofuryl-2-acrolein | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101031099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (E)-3-(5-nitro-2-furyl)acrylaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.781 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-nitrofuran-2-acrylaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.909 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 5-Nitrofuran-2-acrylaldehyde attractive for targeting the endoplasmic reticulum?
A1: While the provided research articles [, ] don't directly elaborate on the specific mechanisms of action of 5-Nitrofuran-2-acrylaldehyde, the study highlights its use as a cytotoxic warhead. The key lies in its conjugation to a fluorinated hydrophobic rhodol molecule. [] This rhodol derivative exhibits inherent properties that drive its accumulation within the ER of living cells. By linking 5-Nitrofuran-2-acrylaldehyde to this ER-targeting rhodol, researchers aimed to achieve localized delivery of the cytotoxic payload. This targeted approach is particularly interesting as it could potentially enhance the efficacy of the compound while minimizing off-target effects.
Q2: How does the targeted delivery of 5-Nitrofuran-2-acrylaldehyde compare to non-targeted delivery in terms of cytotoxicity?
A2: The research demonstrates a significant difference in cytotoxicity when 5-Nitrofuran-2-acrylaldehyde is delivered specifically to the ER. When conjugated to the ER-targeting fluorinated hydrophobic rhodol, the compound displayed comparable cytotoxicity to Eeyarestatin I, a known ER-specific cytotoxin. [] This suggests that targeted delivery to the ER significantly amplifies the cytotoxic effect of 5-Nitrofuran-2-acrylaldehyde. This finding underscores the potential of utilizing targeted drug delivery systems to enhance the efficacy of therapeutic agents.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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